Cas no 2126034-62-4 (1-(4-methylnaphthalen-1-yl)prop-2-en-1-ol)
1-(4-methylnaphthalen-1-yl)prop-2-en-1-ol Chemical and Physical Properties
Names and Identifiers
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- 1-(4-methylnaphthalen-1-yl)prop-2-en-1-ol
- α-Ethenyl-4-methyl-1-naphthalenemethanol
- EN300-1808106
- 2126034-62-4
-
- Inchi: 1S/C14H14O/c1-3-14(15)13-9-8-10(2)11-6-4-5-7-12(11)13/h3-9,14-15H,1H2,2H3
- InChI Key: DSFOIIGXUFOVHP-UHFFFAOYSA-N
- SMILES: C1(C(C=C)O)=C2C(C=CC=C2)=C(C)C=C1
Computed Properties
- Exact Mass: 198.104465066g/mol
- Monoisotopic Mass: 198.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Density: 1.086±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 353.7±11.0 °C(Predicted)
- pka: 13.63±0.20(Predicted)
1-(4-methylnaphthalen-1-yl)prop-2-en-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1808106-0.05g |
1-(4-methylnaphthalen-1-yl)prop-2-en-1-ol |
2126034-62-4 | 0.05g |
$827.0 | 2023-09-19 | ||
| Enamine | EN300-1808106-0.1g |
1-(4-methylnaphthalen-1-yl)prop-2-en-1-ol |
2126034-62-4 | 0.1g |
$867.0 | 2023-09-19 | ||
| Enamine | EN300-1808106-0.25g |
1-(4-methylnaphthalen-1-yl)prop-2-en-1-ol |
2126034-62-4 | 0.25g |
$906.0 | 2023-09-19 | ||
| Enamine | EN300-1808106-0.5g |
1-(4-methylnaphthalen-1-yl)prop-2-en-1-ol |
2126034-62-4 | 0.5g |
$946.0 | 2023-09-19 | ||
| Enamine | EN300-1808106-1.0g |
1-(4-methylnaphthalen-1-yl)prop-2-en-1-ol |
2126034-62-4 | 1g |
$928.0 | 2023-05-23 | ||
| Enamine | EN300-1808106-2.5g |
1-(4-methylnaphthalen-1-yl)prop-2-en-1-ol |
2126034-62-4 | 2.5g |
$1931.0 | 2023-09-19 | ||
| Enamine | EN300-1808106-5.0g |
1-(4-methylnaphthalen-1-yl)prop-2-en-1-ol |
2126034-62-4 | 5g |
$2692.0 | 2023-05-23 | ||
| Enamine | EN300-1808106-10.0g |
1-(4-methylnaphthalen-1-yl)prop-2-en-1-ol |
2126034-62-4 | 10g |
$3992.0 | 2023-05-23 | ||
| Enamine | EN300-1808106-1g |
1-(4-methylnaphthalen-1-yl)prop-2-en-1-ol |
2126034-62-4 | 1g |
$986.0 | 2023-09-19 | ||
| Enamine | EN300-1808106-5g |
1-(4-methylnaphthalen-1-yl)prop-2-en-1-ol |
2126034-62-4 | 5g |
$2858.0 | 2023-09-19 |
1-(4-methylnaphthalen-1-yl)prop-2-en-1-ol Related Literature
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
Additional information on 1-(4-methylnaphthalen-1-yl)prop-2-en-1-ol
Comprehensive Overview of 1-(4-methylnaphthalen-1-yl)prop-2-en-1-ol (CAS No. 2126034-62-4): Properties, Applications, and Industry Insights
The chemical compound 1-(4-methylnaphthalen-1-yl)prop-2-en-1-ol (CAS No. 2126034-62-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and material science research. Characterized by its unique naphthalene backbone and allylic alcohol functional group, this compound serves as a versatile intermediate in synthetic chemistry. Its molecular structure combines a 4-methylnaphthalene moiety with a propenol side chain, enabling diverse reactivity patterns that are valuable for designing complex molecules.
In recent years, the demand for high-purity intermediates like 1-(4-methylnaphthalen-1-yl)prop-2-en-1-ol has surged, driven by advancements in drug discovery and functional materials. Researchers frequently explore its potential in catalysis and polymer chemistry, where its conjugated double bonds facilitate controlled polymerization reactions. A trending topic in scientific forums involves its role in developing OLED materials, as its aromatic system may enhance electron transport properties in optoelectronic devices.
The synthesis of CAS No. 2126034-62-4 typically involves Grignard reactions or Pd-catalyzed couplings, with optimization focusing on yield improvement and stereoselectivity—key concerns highlighted in patent literature. Analytical techniques such as HPLC and NMR spectroscopy are critical for verifying its purity, a frequent search query among quality control professionals. Notably, its thermal stability (often tested via TGA) makes it suitable for high-temperature applications, aligning with industrial needs for heat-resistant polymers.
From an SEO perspective, users often search for "1-(4-methylnaphthalen-1-yl)prop-2-en-1-ol supplier" or "CAS 2126034-62-4 price," reflecting commercial interest. Environmental considerations also drive queries about "green synthesis methods" for this compound, prompting manufacturers to adopt solvent-free protocols. Regulatory compliance remains a hotspot, with REACH certification and GMP standards being critical for European and pharmaceutical markets, respectively.
Emerging studies suggest potential biomedical applications of 1-(4-methylnaphthalen-1-yl)prop-2-en-1-ol, particularly in anti-inflammatory agents, though clinical data remain preliminary. Its lipophilicity and hydrogen-bonding capacity make it a candidate for drug delivery systems—a topic gaining traction in PubMed-indexed articles. Concurrently, material scientists investigate its derivatives for liquid crystal displays (LCDs), addressing the demand for energy-efficient technologies.
Storage recommendations for CAS No. 2126034-62-4 emphasize inert atmosphere conditions to prevent oxidative degradation, a detail frequently overlooked in technical datasheets. Best practices include using amber glass vials and desiccants, as moisture may affect its hydrolytic stability. These operational insights respond to recurring user questions about long-term storage solutions for sensitive intermediates.
In conclusion, 1-(4-methylnaphthalen-1-yl)prop-2-en-1-ol exemplifies the intersection of fine chemicals and cutting-edge applications. Its adaptability across pharmaceuticals, advanced materials, and electronics positions it as a compound of sustained relevance. Future research may unlock further utilities, particularly in sustainable chemistry frameworks—a direction aligned with global carbon-neutrality goals.
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